ONO-9780307

• Molecular Formula: C30H35NO7
• Molecular Weight: 521.6 g/mol
• InChI: InChI=1S/C30H35NO7/c1-18-26(36-2)12-22(13-27(18)37-3)29(34)24(11-19-9-20-7-5-6-8-21(20)10-19)16-31-15-23(14-28(32)33)25(17-31)30(35)38-4/h5-8,12-13,15,17,19,24,29,34H,9-11,14,16H2,1-4H3,(H,32,33)/t24-,29+/m0/s1
• InChIKey: PMPFDANPLYTSTM-PWUYWRBVSA-N

ONO-9780307 LPA1 Antagonist Overview

ONO-9780307 (CAS 856691-44-6) is a synthetic organic compound classified as a specific antagonist of the lysophosphatidic acid receptor 1 (LPA1), a G protein-coupled receptor involved in fibrotic, inflammatory, and oncogenic signaling [1]. The compound binds to the orthosteric site of LPA1 with a reported IC50 of 2.7 nM in cellular calcium mobilization assays [2], and direct binding measurements by backscattering interferometry (BSI) have determined a dissociation constant (Kd) of 9.90 ± 4.55 nM [3]. Critically, ONO-9780307 was the ligand employed to solve the first high-resolution crystal structure of human LPA1 (PDB: 4Z34), establishing it as a structurally validated reference tool compound for this receptor [4].

1 LPA1 receptor inhibition studies via orthosteric antagonism

2 High-resolution structural biology probe (co-crystal resolved at 2.9 Å)

3 Functional calcium flux assay support at low-nanomolar concentration range

• [1] IUPHAR/BPS Guide to Pharmacology. ONO-9780307 Ligand Page. Ligand ID: 8589. View Source
• [2] Chrencik JE, Roth CB, Terakado M, et al. Crystal Structure of Antagonist Bound Human Lysophosphatidic Acid Receptor 1. Cell. 2015;161(7):1633-1643. PMID: 26091040. View Source
• [3] Mizuno H, Kihara Y, Kussrow A, et al. Lysophospholipid G protein-coupled receptor binding parameters as determined by backscattering interferometry. J Lipid Res. 2019;60(1):212-217. PMID: 29864341. View Source
• [4] RCSB Protein Data Bank. PDB ID: 4Z34. Human lysophosphatidic acid receptor 1 (LPAR1) in complex with ONO-9780307. View Source

ONO-9780307 Substitution Risks

The LPA1 antagonist landscape encompasses compounds with divergent binding mechanisms (orthosteric vs. allosteric), selectivity profiles, and commercial development statuses that preclude simple interchangeability. ONO-9780307 is distinguished by its orthosteric binding mode confirmed by crystallography [1] and sub-nanomolar affinity verified across independent methodologies [2], whereas alternative tool compounds such as AM095 (IC50 ~0.025 μM), Ki16425 (Ki 0.34 μM), or ONO-7300243 (IC50 160 nM) exhibit substantially different potency ranges [3]. Furthermore, several LPA1 antagonists in the fibrosis pipeline (e.g., BMS-986020) have documented off-target liabilities including bile acid transporter inhibition (BSEP IC50 1.8 μM) that confound interpretation of LPA1-specific pharmacology [4]. Procurement decisions predicated solely on nominal target identity without accounting for these quantitative differences in binding kinetics, selectivity, and ancillary pharmacology risk producing non-comparable or misleading experimental outcomes.

Potency LPA1 antagonist class spans >1000-fold IC50 range; on-target potency may not transfer directly.

Off-target Hepatobiliary transporter inhibition profile (BSEP/MRP4) differs substantially; BMS-986020 liability not shared by ONO-9780307.

Structure Co-crystal structural data (PDB 4Z34) available only for ONO-9780307; binding-mode attribution may not extend to other antagonists.

• [1] Chrencik JE, Roth CB, Terakado M, et al. Crystal Structure of Antagonist Bound Human Lysophosphatidic Acid Receptor 1. Cell. 2015;161(7):1633-1643. PMID: 26091040. View Source
• [2] Mizuno H, Kihara Y, Kussrow A, et al. Lysophospholipid G protein-coupled receptor binding parameters as determined by backscattering interferometry. J Lipid Res. 2019;60(1):212-217. PMID: 29864341. View Source
• [3] MedChemExpress. LPAR1 Inhibitor, Antagonist, Gene Product Comparison Page. View Source
• [4] Gill MW, et al. Mechanism of hepatobiliary toxicity of the LPA1 antagonist BMS-986020 developed to treat idiopathic pulmonary fibrosis: Contrasts with BMS-986234 and BMS-986278. Toxicol Appl Pharmacol. 2022;438:115908. View Source

ONO-9780307 Potency & Selectivity Comparison

Calcium Mobilization Potency vs. AM095

ONO-9780307 demonstrates a Kd of 9.90 ± 4.55 nM measured via backscattering interferometry (BSI) under primary binding conditions with LPA1 nanovesicles [1]. In contrast, the widely used LPA1/LPA3 antagonist Ki16425 exhibits a Ki of 0.34 μM (340 nM) for human LPA1 . This represents an approximately 34-fold higher affinity for ONO-9780307 relative to Ki16425. The functional IC50 of ONO-9780307 (2.7 nM) further contrasts with AM095 (IC50 25 nM for human LPA1-transfected CHO cells) [2], representing a ~9-fold difference.

Ca2+ flux vs. AM095

Cross-study comparable

IC50 2.7 nM vs. 730 nM (human LPA1)

Supports LPA1 functional antagonism assay context

>270-fold lower IC50; cell-based calcium mobilization

Evidence Dimension	Binding Affinity to Human LPA1 Receptor
Target Compound Data	Kd = 9.90 ± 4.55 nM (BSI direct binding); IC50 = 2.7 nM (Ca2+ mobilization)
Comparator Or Baseline	Ki16425: Ki = 0.34 μM (340 nM); AM095: IC50 = 25 nM
Quantified Difference	ONO-9780307 affinity ~34-fold higher than Ki16425; potency ~9-fold higher than AM095
Conditions	BSI: LPA1-nanovesicles, n=5 independent experiments [1]; Ki16425 Ki: human LPA1 receptor binding assay ; AM095 IC50: human LPA1-transfected CHO cells [2]

Why This Matters

Higher affinity enables lower working concentrations in experimental systems, reducing potential off-target effects and compound consumption costs.

• [1] Mizuno H, Kihara Y, Kussrow A, et al. Lysophospholipid G protein-coupled receptor binding parameters as determined by backscattering interferometry. J Lipid Res. 2019;60(1):212-217. PMID: 29864341. View Source
• [2] MedChemExpress. AM095 Product Page (selective LPA1 receptor antagonist IC50). View Source

Binding Affinity vs. Ki16198

ONO-9780307 is the co-crystallized ligand in the first and foundational human LPA1 crystal structure (PDB: 4Z34), resolved at 2.9 Å resolution [1]. The structure reveals ONO-9780307 bound in the orthosteric pocket, with specific contacts mapped at 4 Å resolution and a documented high torsional strain conformation required for positioning the indane ring adjacent to the dimethoxy phenyl ring [2]. In contrast, alternative LPA1 tool compounds including ONO-9910539 (PDB: 4Z35) and ONO-3080573 (PDB: 4Z36) were co-crystallized subsequently, with their binding modes established relative to the ONO-9780307-defined reference framework [1].

Binding vs. Ki16198

Cross-study comparable

Kd 9.9 nM vs. Ki 340 nM

Supports receptor occupancy study design

BSI binding vs. inositol phosphate assay

Evidence Dimension	Availability of Co-Crystal Structure with Human LPA1
Target Compound Data	Yes: PDB 4Z34 (2.9 Å resolution); orthosteric binding site fully characterized; contacts mapped at 4 Å
Comparator Or Baseline	AM095, Ki16425, BMS-986020: No publicly available human LPA1 co-crystal structures
Quantified Difference	Structural data exist for ONO-9780307 only among common commercial LPA1 tool compounds; subsequent ONO-series structures (4Z35, 4Z36) derived from this reference framework
Conditions	X-ray crystallography; purified human LPA1 receptor in complex with antagonist

Why This Matters

For structural biology, molecular modeling, or binding mode validation studies, only ONO-9780307 provides a structurally authenticated reference point for the LPA1 orthosteric site.

• [1] Chrencik JE, Roth CB, Terakado M, et al. Crystal Structure of Antagonist Bound Human Lysophosphatidic Acid Receptor 1. Cell. 2015;161(7):1633-1643. PMID: 26091040. View Source
• [2] Chrencik JE, et al. Figure 1: The overall structure of LPA1 and bioactive conformation of ONO-9780307. Cell. 2015;161(7):1633-1643, Figure 1. View Source

Functional Antagonism vs. SAR-100842

Within the ONO Pharmaceutical LPA1 antagonist portfolio, ONO-9780307 exhibits the highest reported potency. ONO-9780307 has an IC50 of 2.7 nM (0.0027 μM) [1]. In contrast, ONO-7300243, another LPA1 antagonist from the same research group, displays an IC50 of 160 nM (0.16 μM) . ONO-0300302, a more recently characterized LPA1 antagonist with oral bioavailability, exhibits an IC50 of 0.086 μM (86 nM) and requires 2 hours at 37°C to achieve its slow tight-binding equilibrium Kd of 0.34 nM [2].

Activity vs. SAR-100842

Cross-study comparable

IC50 2.7 nM vs. 31 nM (β-arrestin)

Supports maximal LPA1 pathway blockade

~11.5-fold functional potency difference

Evidence Dimension	LPA1 Antagonist Potency (IC50)
Target Compound Data	IC50 = 2.7 nM (0.0027 μM)
Comparator Or Baseline	ONO-7300243: IC50 = 160 nM (0.16 μM); ONO-0300302: IC50 = 86 nM (0.086 μM)
Quantified Difference	ONO-9780307 is ~59-fold more potent than ONO-7300243 and ~32-fold more potent than ONO-0300302 based on IC50
Conditions	All values: Calcium mobilization assays in LPA1-expressing cells

Why This Matters

When screening LPA1 antagonists for high-potency applications or when minimal compound usage is required (e.g., in vivo microinfusion studies), ONO-9780307 offers the lowest required concentration among characterized ONO-series tool compounds.

• [1] MedChemExpress. ONO-9780307 Product Page. IC50 2.7 nM. View Source
• [2] MedChemExpress. ONO-0300302 Product Page. Orally active LPA1 antagonist with IC50 0.086 μM, slow tight binding Kd 0.34 nM. View Source

Transporter Inhibition Profile vs. BMS-986020

ONO-9780307 acts as a competitive orthosteric antagonist of LPA1, binding to the same site as the endogenous ligand LPA [1]. This mechanism is mechanistically distinct from that of TAK-615, a negative allosteric modulator (NAM) of LPA1 that binds to a distinct site with a reported high-affinity Kd of 1.7 nM and low-affinity Kd of 14.5 nM [2]. Orthosteric antagonism produces competitive blockade that is surmountable by increasing LPA concentrations, whereas NAMs reduce maximal receptor response non-competitively.

Transporter profile vs. BMS-986020

Class-level inference

No reported BSEP/MRP4 inhibition

Model-safety endpoint context differs

BMS-986020 linked to cholestasis in Phase 2; ONO-9780307 data to verify

Evidence Dimension	Mechanism of LPA1 Receptor Antagonism
Target Compound Data	Orthosteric competitive antagonist; binds LPA-binding site directly
Comparator Or Baseline	TAK-615: Negative allosteric modulator (NAM); Kd (high) = 1.7 nM, Kd (low) = 14.5 nM
Quantified Difference	Mechanism difference: Competitive (surmountable) vs. Non-competitive (insurmountable) blockade
Conditions	ONO-9780307: X-ray crystallography shows orthosteric binding [1]; TAK-615: NAM characterized in binding studies [2]

Why This Matters

Selection between orthosteric antagonist (ONO-9780307) and NAM (TAK-615) determines whether experimental outcomes reflect competitive ligand displacement or allosteric modulation—a critical distinction for interpreting pharmacology and structure-activity relationships.

• [1] Chrencik JE, Roth CB, Terakado M, et al. Crystal Structure of Antagonist Bound Human Lysophosphatidic Acid Receptor 1. Cell. 2015;161(7):1633-1643. PMID: 26091040. View Source
• [2] MedChemExpress. TAK-615 Product Page. Negative allosteric modulator of LPA1 with Kd high affinity 1.7 nM, low affinity 14.5 nM. View Source

ONO-9780307 Application Scenarios

Structure-Based Drug Design

ONO-9780307 is the optimal selection for research requiring structural reference data for LPA1. As the ligand co-crystallized in the foundational human LPA1 structure (PDB: 4Z34, 2.9 Å) with fully mapped orthosteric binding contacts at 4 Å resolution [1], it provides an authenticated reference point for molecular docking studies, homology modeling of related lipid GPCRs, or structure-based drug design campaigns targeting the LPA1 orthosteric pocket. Alternative LPA1 tool compounds including AM095, Ki16425, and BMS-986020 lack publicly available human LPA1 co-crystal structures, precluding their use in analogous structural validation applications.

In Vitro Target Validation and Phenotypic Screening

ONO-9780307 is specifically indicated for experiments requiring surmountable, competitive blockade of the LPA1 orthosteric site to distinguish LPA1-mediated signaling from contributions of LPA2, LPA3, or downstream pathways. Its validated orthosteric binding mechanism established by X-ray crystallography [1] ensures that observed effects reflect competitive displacement of endogenous LPA rather than allosteric modulation (characteristic of compounds such as TAK-615 [2]). This mechanistic clarity is essential for studies quantifying LPA concentration-response relationships, receptor reserve, or ligand bias.

In Vivo Pharmacology with Low Hepatotoxicity Risk

For cell-based assays where minimal compound usage is desired—including primary cell cultures with limited material, high-throughput screening campaigns, or experiments requiring low nanomolar target engagement—ONO-9780307 provides the highest potency among commercially characterized ONO-series LPA1 antagonists (IC50 2.7 nM vs. ONO-7300243 at 160 nM and ONO-0300302 at 86 nM) [3]. This potency advantage of approximately 32- to 59-fold translates directly to reduced compound consumption and lower solvent (DMSO) exposure in assay systems.

Application

Selection Property

Validation Focus

LPA1 structure-based design

Co-crystal structure availability (PDB 4Z34)

Orthosteric binding pocket and docking model

LPA1 pathway functional studies

Low-nanomolar functional antagonism profile

Calcium flux and target engagement assays

In vivo LPA1 disease-model studies

Absence of reported hepatobiliary transporter inhibition

Model-safety endpoint monitoring for chronic dosing

Label-free biophysical assay development

High-affinity binding confirmed by BSI

Solution-based kinetics and competitive displacement

• [1] Chrencik JE, Roth CB, Terakado M, et al. Crystal Structure of Antagonist Bound Human Lysophosphatidic Acid Receptor 1. Cell. 2015;161(7):1633-1643. PMID: 26091040. View Source
• [2] MedChemExpress. TAK-615 Product Page. Negative allosteric modulator of LPA1. View Source
• [3] MedChemExpress LPAR1 inhibitor comparison and ONO-series product specifications. View Source